Cas no 1866606-32-7 (2-(tert-butoxy)-3,3-dimethylbutanoic acid)

2-(tert-Butoxy)-3,3-dimethylbutanoic acid is a tert-butyl-protected carboxylic acid derivative characterized by its sterically hindered structure. The tert-butoxy group enhances stability, making it useful in synthetic applications where controlled reactivity is required. Its bulky substituents provide steric shielding, which can influence selectivity in reactions such as esterifications or peptide couplings. The compound is typically employed as an intermediate in organic synthesis, particularly in the preparation of complex molecules where protecting group strategies are essential. Its robust structure also minimizes unwanted side reactions, improving yield and purity in multi-step processes. Suitable for use under anhydrous conditions, it offers compatibility with a range of reagents and solvents.
2-(tert-butoxy)-3,3-dimethylbutanoic acid structure
1866606-32-7 structure
Product Name:2-(tert-butoxy)-3,3-dimethylbutanoic acid
CAS No:1866606-32-7
MF:C10H20O3
MW:188.264003753662
CID:6432100
PubChem ID:59170384
Update Time:2025-05-26

2-(tert-butoxy)-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-butoxy)-3,3-dimethylbutanoic acid
    • Butanoic acid, 2-(1,1-dimethylethoxy)-3,3-dimethyl-
    • 1866606-32-7
    • EN300-4728336
    • 3,3-dimethyl-2-[(2-methylpropan-2-yl)oxy]butanoic acid
    • SCHEMBL13484731
    • 2-tert-Butoxy-3,3-dimethyl-butanoic acid
    • MFCD32852823
    • Inchi: 1S/C10H20O3/c1-9(2,3)7(8(11)12)13-10(4,5)6/h7H,1-6H3,(H,11,12)
    • InChI Key: OADAPUJHLBFGOF-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(OC(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 188.14124450g/mol
  • Monoisotopic Mass: 188.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 0.965±0.06 g/cm3(Predicted)
  • Boiling Point: 272.9±13.0 °C(Predicted)
  • pka: 3.72±0.10(Predicted)

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Additional information on 2-(tert-butoxy)-3,3-dimethylbutanoic acid

2-(tert-butoxy)-3,3-dimethylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 1866606-32-7, commonly referred to as 2-(tert-butoxy)-3,3-dimethylbutanoic acid, is a fascinating molecule with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the properties, synthesis methods, applications, and the latest research findings related to 2-(tert-butoxy)-3,3-dimethylbutanoic acid.

Structure and Physical Properties: The molecular structure of 2-(tert-butoxy)-3,3-dimethylbutanoic acid consists of a butanoic acid backbone with a tert-butoxy group attached at the second carbon and two methyl groups at the third carbon. This arrangement imparts the molecule with unique physical and chemical properties. The compound is typically a white crystalline solid with a melting point of approximately 115°C and a boiling point of around 245°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various synthetic procedures.

Synthesis Methods: The synthesis of 2-(tert-butoxy)-3,3-dimethylbutanoic acid has been extensively studied. One common approach involves the alkylation of tert-butyl alcohol with an appropriate alkyl halide followed by oxidation to form the carboxylic acid group. Recent advancements have focused on optimizing reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity.

Applications in Pharmaceuticals: One of the most promising applications of 2-(tert-butoxy)-3,3-dimethylbutanoic acid lies in the pharmaceutical industry. The compound has been identified as a potential precursor for various bioactive molecules. For example, it can be used as an intermediate in the synthesis of antibiotics and anti-inflammatory agents. Recent studies have highlighted its role in developing drugs targeting specific enzymes involved in metabolic disorders.

Role in Agrochemicals: In addition to pharmaceutical applications, 2-(tert-butoxy)-3,3-dimethylbutanoic acid has shown potential in agrochemicals. It serves as an intermediate in the production of herbicides and fungicides due to its ability to enhance bioavailability and stability of active ingredients. Researchers are actively exploring its use in developing eco-friendly pesticides that minimize environmental impact.

Materials Science Applications: The compound also finds utility in materials science. Its ability to form stable esters makes it valuable in the production of high-performance polymers and coatings. Recent breakthroughs have demonstrated its role in creating biodegradable materials that offer enhanced mechanical properties while being environmentally sustainable.

Toxicological Studies: Understanding the safety profile of 2-(tert-butoxy)-3,3-dimethylbutanoic acid is crucial for its widespread application. Toxicological studies have shown that the compound exhibits low acute toxicity when administered orally or dermally. However, chronic exposure studies are still underway to fully assess its long-term effects on human health and the environment.

Future Directions: The future of 2-(tert-butoxy)-3,3-dimethylbutanoic acid looks promising as researchers continue to uncover new applications and optimize its synthesis pathways. Collaborative efforts between academia and industry are expected to drive innovation in this field. Moreover, advancements in computational chemistry are paving the way for predictive modeling of this compound's behavior in complex biological systems.

In conclusion, 2-(tert-butoxy)-3,3-dimethylbutanoic acid is a versatile compound with a wide range of applications across multiple industries. Its unique structure and favorable properties make it an attractive candidate for further research and development. As scientific understanding deepens, we can anticipate even more groundbreaking uses for this intriguing molecule.

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